molecular formula C8H6FIN2S B8508101 6-Fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine

6-Fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine

Cat. No.: B8508101
M. Wt: 308.12 g/mol
InChI Key: JWVFDLBPVFSRKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6FIN2S and its molecular weight is 308.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6FIN2S

Molecular Weight

308.12 g/mol

IUPAC Name

6-fluoro-1-iodo-3-methylsulfanylimidazo[1,5-a]pyridine

InChI

InChI=1S/C8H6FIN2S/c1-13-8-11-7(10)6-3-2-5(9)4-12(6)8/h2-4H,1H3

InChI Key

JWVFDLBPVFSRKR-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=C2N1C=C(C=C2)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round-bottomed flask, 6-fluoro-3-methylsulfanyl-imidazo[1,5-a]pyridine (178 mg, 0.88 mmol) was dissolved in ethanol (1.6 ml). Water (0.8 ml), sodium bicarbonate (278 mg, 3.31 mmol) and iodine (312 mg, 1.23 mmol) were added. The dark brown suspension was stirred at room temperature overnight then quenched with 10% aqueous Na2S2O3 and extracted with EtOAc (2×). The combined organic layers were washed with 10% aqueous Na2S2O3, water, and brine then dried over sodium sulfate, filtered and concentrated. The residue was absorbed on silica gel and chromatographed with EtOAc/hexanes (gradient 0-10% EtOAc) to afford 110 mg (41%) of 6-fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine as a brown solid.
Quantity
178 mg
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0.8 mL
Type
reactant
Reaction Step Two
Quantity
278 mg
Type
reactant
Reaction Step Two
Quantity
312 mg
Type
reactant
Reaction Step Two

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